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Compound of Interest

Compound Name: Bis(4-nitrophenyl) carbonate

Cat. No.: B048165 Get Quote

Introduction

Bis(4-nitrophenyl) carbonate (CAS Number: 5070-13-3) is a versatile and reactive organic

compound extensively utilized in chemical synthesis.[1][2] This guide provides an in-depth

overview of its chemical properties, applications, and handling procedures, tailored for

researchers, scientists, and professionals in drug development. Its primary utility lies in its

function as a coupling agent and an activated carbonate, facilitating a variety of chemical

transformations.[2]

Core Chemical and Physical Properties
Bis(4-nitrophenyl) carbonate is a stable, crystalline solid at room temperature, appearing as

a white to light yellow powder.[2] Key quantitative data for this compound are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048165?utm_src=pdf-interest
https://www.benchchem.com/product/b048165?utm_src=pdf-body
https://www.chemimpex.com/products/12948
https://www.innospk.com/en/?news/grok-exploring-bis4-nitrophenyl-carbonate-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-bis4-nitrophenyl-carbonate-properties-and-applications
https://www.benchchem.com/product/b048165?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-bis4-nitrophenyl-carbonate-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 5070-13-3

Molecular Weight 304.21 g/mol

Molecular Formula C₁₃H₈N₂O₇

Melting Point 136-139 °C (lit.)

Purity Typically >98.0% (HPLC)

Solubility Soluble in chloroform and tetrahydrofuran.

Applications in Research and Drug Development
The reactivity of bis(4-nitrophenyl) carbonate, stemming from the electron-withdrawing

nature of the two 4-nitrophenyl groups, makes it a valuable reagent in several synthetic

applications.[2]

Peptide Synthesis: It serves as a reagent for the preparation of activated 4-nitrophenyl esters

of N-protected amino acids. These activated esters are then readily coupled with other amino

acids or peptide fragments to form peptide bonds.[3]

Urea Synthesis: The compound is instrumental in the synthesis of both symmetrical and

unsymmetrical ureas by reacting with amines.[2] This is a crucial reaction in the development of

various pharmaceutical compounds.

Bioconjugation: In biochemistry, it is employed to link biomolecules together, a process

essential for creating targeted drug delivery systems and diagnostic tools.[1]

Polymer Chemistry: It is used as a coupling agent in the production of polymers, contributing to

enhanced thermal stability and mechanical strength of the resulting materials.[1]

Experimental Protocols
General Synthesis of Bis(4-nitrophenyl) carbonate
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A common method for the industrial synthesis of bis(4-nitrophenyl) carbonate involves the

reaction of p-nitrophenol with triphosgene in the presence of a base.[4][5]

Materials:

p-Nitrophenol

Dichloromethane

Triphosgene

34% Sodium hydroxide solution

Triethylamine (catalyst)

Sodium sulfite (antioxidant)

Tap water

Procedure:

Dichloromethane, p-nitrophenol, sodium sulfite, triethylamine, and tap water are added to a

reaction vessel and stirred for 30 minutes.[4][5]

A solution of triphosgene in dichloromethane and a 34% sodium hydroxide solution are

slowly and simultaneously added to the reaction mixture.[4][5]

The reaction temperature is maintained below 25°C for 2 hours.[4][5]

Upon completion, the reaction mixture is transferred to a separation funnel for washing with

water.[4]

The organic layer is then subjected to distillation to remove the solvent, followed by

crystallization, cooling, separation, and drying to yield high-purity bis(4-nitrophenyl)
carbonate.[4]

Application in Carbamate Synthesis for Drug Intermediates
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Bis(4-nitrophenyl) carbonate is used as a phenol-activating compound in the synthesis of

aminoalkylphenyl carbamates, such as the Alzheimer's drug, Rivastigmine.[6]

Materials:

3-(1-(Dimethylamino)ethyl) phenol

Bis(4-nitrophenyl) carbonate

Dichloromethane

N-ethylmethylamine

Triethylamine (optional, depending on the specific protocol)

Procedure:

Dissolve 3-(1-(Dimethylamino)ethyl) phenol in dichloromethane.[6]

Add bis(4-nitrophenyl) carbonate to the solution and stir at ambient temperature.[6]

Monitor the reaction progress using HPLC.

After a few hours, add N-ethylmethylamine dropwise and continue stirring.[6]

The reaction mixture is then concentrated, and the product is extracted and purified.[6]

Visualized Workflows
Synthesis of Bis(4-nitrophenyl) carbonate
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Workflow for the Synthesis of Bis(4-nitrophenyl) carbonate
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Caption: A generalized workflow for the industrial synthesis of Bis(4-nitrophenyl) carbonate.

Application in Peptide Coupling
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Workflow for Peptide Coupling using Bis(4-nitrophenyl) carbonate
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Caption: A simplified workflow illustrating the role of Bis(4-nitrophenyl) carbonate in peptide

synthesis.

Safety and Handling
Bis(4-nitrophenyl) carbonate is harmful if swallowed and causes skin and serious eye

irritation.[7] It is crucial to handle this chemical with appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[7][8] Work should be conducted in a

well-ventilated area, and dust formation should be avoided.[7][9] The compound is moisture-

sensitive and should be stored in a tightly closed container in a dry, cool, and well-ventilated

place, preferably under an inert atmosphere.[7][10]

In case of exposure:
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Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical attention.[7][9]

Skin: Wash with plenty of soap and water.[7][9]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[7][10]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[9][10]

Conclusion
Bis(4-nitrophenyl) carbonate is a key reagent in modern organic synthesis with significant

applications in the pharmaceutical and materials science industries. Its ability to act as an

efficient coupling agent makes it indispensable for the synthesis of peptides, ureas, and other

complex organic molecules. Proper understanding of its properties, applications, and safety

precautions is essential for its effective and safe utilization in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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